Cas no 1353968-04-3 ([Methyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid)

• Product Name: [Methyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid
• CAS No: 1353968-04-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 2160656
• Update Time: 2025-07-15

[Methyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Methyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid
• 2-(Methyl((3-methylthiophen-2-yl)methyl)amino)acetic acid
• AM93612
• [methyl-(3-methylthiophen-2-ylmethyl)amino]acetic acid

• Inchi： 1S/C9H13NO2S/c1-7-3-4-13-8(7)5-10(2)6-9(11)12/h3-4H,5-6H2,1-2H3,(H,11,12)
• InChI Key： WOQYPQCQMBPRPD-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Methyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid

Methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic Acid (CAS No. 1353968-04-3): An Overview of a Promising Compound in Medicinal Chemistry

Methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid, with the CAS number 1353968-04-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid is a small organic molecule characterized by a thiophene ring and an amino acid moiety. The thiophene ring, which is a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The presence of the amino acid functional group (specifically, the amino-acetic acid) adds to its versatility in forming hydrogen bonds and participating in various biochemical interactions.

The compound has a molecular formula of C₁₁H₁₅NO₂S and a molecular weight of approximately 225.30 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid has been reported using several methodologies. One common approach involves the reaction of 3-methylthiophene-2-carbaldehyde with methylamine to form the corresponding imine intermediate, followed by reduction with sodium borohydride to yield the desired product. Another method involves the condensation of 3-methylthiophene-2-carboxylic acid with methylamine to form the amide, which is then reduced to the amino alcohol using diisobutylaluminum hydride (DIBAL-H).

Recent advancements in synthetic chemistry have also explored the use of transition-metal-catalyzed cross-coupling reactions to synthesize this compound more efficiently. For example, palladium-catalyzed coupling reactions have been used to couple 3-methylthiophene derivatives with amino acids, providing a more streamlined and scalable synthesis route.

Biological Activities and Therapeutic Potential

Methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid has shown promising biological activities that make it an attractive candidate for drug development. One of its key properties is its ability to modulate various receptors and enzymes involved in neurological disorders. Studies have demonstrated that this compound can act as an agonist or antagonist at specific receptors, making it a potential therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

In addition to its neurological effects, methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid has also been investigated for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Recent Research Developments

The past few years have seen significant advancements in understanding the biological activities of methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects by reducing oxidative stress and promoting neuronal survival in vitro. The researchers used primary neuronal cultures and found that treatment with this compound significantly reduced cell death induced by hydrogen peroxide.

Another notable study published in the European Journal of Pharmacology in 2022 investigated the anti-inflammatory mechanisms of this compound. The results showed that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. This finding provides valuable insights into the molecular pathways through which this compound exerts its therapeutic effects.

Conclusion

In conclusion, methyl-(3-methyl-thiophen-2-ylmethyl)-amino-acetic acid (CAS No. 1353968-04-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new mechanisms of action and potential applications for this compound, highlighting its significance in advancing our understanding of complex biological processes and developing novel therapeutic strategies.